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Compound of Interest

Compound Name: 5-Aminonaphthalene-1,4-dione

Cat. No.: B1595311

An In-Depth Technical Guide to the Physicochemical Properties of 5-Aminonaphthalene-1,4-
dione

Abstract

5-Aminonaphthalene-1,4-dione is a member of the naphthoquinone class of compounds, a
structural motif of significant interest in medicinal chemistry and materials science.
Naphthoquinones are widely distributed in nature and form the core scaffold of numerous
compounds with potent biological activities, including anticancer, antimicrobial, and anti-
inflammatory properties[1][2]. The strategic placement of an amino group on the naphthalene
ring system profoundly influences the molecule's electronic properties, reactivity, and
intermolecular interactions. A thorough understanding of its physicochemical properties is
therefore a critical prerequisite for its rational application in drug design, synthesis, and
materials development. This guide provides a detailed examination of the core physicochemical
characteristics of 5-Aminonaphthalene-1,4-dione, offering field-proven experimental
methodologies and contextual insights for researchers, scientists, and drug development
professionals.

Chemical Identity and Molecular Structure

The foundational step in characterizing any chemical entity is to establish its unambiguous
identity. 5-Aminonaphthalene-1,4-dione is systematically identified by its CAS Registry
Number, molecular formula, and structure. These identifiers ensure consistency and accuracy
in research and documentation.
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1. Preparation
Add excess solid to aqueous buffer (e.g., PBS pH 7.4).

Y

2. Equilibration
gitate at constant temperature (e.g., 25°C) for 24-48 hours,

\

3. Phase Separation
Centrifuge or filter to remove undissolved solid.

\

4. Quantification
nalyze supernatant concentration via HPLC or UV-Vis spectroscopy;

:

Figure 2: Shake-Flask Solubility Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595311#physicochemical-properties-of-5-
aminonaphthalene-1-4-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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